Cas no 1806989-69-4 (2-(Difluoromethyl)-5-methoxy-6-methylpyridine-3-methanol)

• Product Name: 2-(Difluoromethyl)-5-methoxy-6-methylpyridine-3-methanol
• CAS No: 1806989-69-4
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 4896518
• Update Time: 2025-07-23

2-(Difluoromethyl)-5-methoxy-6-methylpyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-methoxy-6-methylpyridine-3-methanol

• Inchi： 1S/C9H11F2NO2/c1-5-7(14-2)3-6(4-13)8(12-5)9(10)11/h3,9,13H,4H2,1-2H3
• InChI Key： CTPBTSVZPQHRFC-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=CC(=C(C)N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• XLogP3: 1
• Topological Polar Surface Area: 42.4

Additional information on 2-(Difluoromethyl)-5-methoxy-6-methylpyridine-3-methanol

Introduction to 2-(Difluoromethyl)-5-methoxy-6-methylpyridine-3-methanol (CAS No. 1806989-69-4)

2-(Difluoromethyl)-5-methoxy-6-methylpyridine-3-methanol, identified by the chemical abstracts service number 1806989-69-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that serves as a fundamental scaffold in medicinal chemistry due to its diverse biological activities and synthetic versatility. The presence of multiple functional groups, including a difluoromethyl substituent, a methoxy group, and a methyl group, along with a hydroxyl moiety at the 3-position, endows this molecule with unique chemical properties and potential applications.

The difluoromethyl group is particularly noteworthy in modern drug design, as it is known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. This feature has been extensively explored in the development of small-molecule inhibitors and therapeutic agents. For instance, recent studies have demonstrated that compounds incorporating difluoromethyl groups exhibit improved resistance to enzymatic degradation, making them more suitable for long-term therapeutic use. The electron-withdrawing nature of the difluoromethyl group also contributes to the overall electronic distribution of the molecule, influencing its reactivity and interaction with biological systems.

The methoxy and methyl substituents further contribute to the structural complexity and functional diversity of 2-(Difluoromethyl)-5-methoxy-6-methylpyridine-3-methanol. The methoxy group, an oxygen-containing functional moiety, is commonly found in natural products and pharmaceuticals, where it can participate in hydrogen bonding interactions and influence solubility properties. In contrast, the methyl group, while relatively inert, helps to stabilize the pyridine ring and can affect the molecule's overall shape and orientation in biological environments. These structural features make this compound a valuable building block for synthesizing more complex derivatives with tailored biological activities.

The hydroxyl group at the 3-position of the pyridine ring adds another layer of functionality to the molecule. Hydroxyl groups are well-known for their ability to engage in hydrogen bonding, both as donors and acceptors, which can be crucial for binding to protein targets. In drug discovery, hydroxyl-containing compounds often exhibit enhanced bioavailability and improved pharmacological effects. Moreover, the presence of this hydroxyl group provides a site for further chemical modification, allowing researchers to explore various derivatization strategies to optimize potency and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of compounds like 2-(Difluoromethyl)-5-methoxy-6-methylpyridine-3-methanol with greater accuracy. These tools have been instrumental in identifying potential lead structures for drug development by evaluating factors such as molecular docking scores, binding affinities, andADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties. Studies have shown that molecules incorporating the difluoromethyl group often exhibit favorable ADME profiles, making them attractive candidates for further optimization.

In addition to its pharmaceutical applications,2-(Difluoromethyl)-5-methoxy-6-methylpyridine-3-methanol has shown promise in agrochemical research. The unique combination of functional groups present in this compound makes it a versatile intermediate for synthesizing novel pesticides and herbicides. For example, derivatives of this molecule have been investigated for their potential as growth regulators or antifungal agents. The ability to modify specific functional groups allows chemists to fine-tune the biological activity of these compounds, ensuring they are effective against target organisms while minimizing environmental impact.

The synthesis of 2-(Difluoromethyl)-5-methoxy-6-methylpyridine-3-methanol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions at the pyridine ring followed by functional group interconversions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents efficiently. The use of green chemistry principles has also been explored to minimize waste and improve sustainability in the synthesis process.

From a regulatory perspective,2-(Difluoromethyl)-5-methoxy-6-methylpyridine-3-methanol falls under general chemical substances that must comply with safety and environmental regulations during production and handling. Proper storage conditions are essential to prevent degradation or contamination. While not classified as a hazardous material under standard definitions,it is important for researchers and industrial users to follow best practices for chemical safety to ensure workplace health and environmental protection.

The future prospects for this compound are promising,with ongoing research exploring new synthetic methodologies and applications. Collaborative efforts between academia and industry are likely to drive innovation in utilizing this versatile building block for next-generation therapeutics and agrochemicals. As computational tools continue to evolve,the ability to predict molecular behavior with greater precision will further enhance the development process.